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Introduction

ATTO 700 is a fluorescent dye belonging to the oxazine family, characterized by its near-
infrared excitation and emission spectra.[1][2] This dye exhibits strong absorption, high
photostability, and good water solubility, making it a valuable tool for a range of fluorescence-
based applications, including live-cell imaging and super-resolution microscopy.[3] Its
zwitterionic nature minimizes non-specific binding to cellular surfaces, contributing to a high
signal-to-noise ratio.[3] This document provides detailed protocols for utilizing ATTO 700 in live-
cell imaging, with a focus on labeling cell surface proteins using SNAP-tag® and HaloTag®
technologies.

Properties of ATTO 700

A summary of the key photophysical properties of ATTO 700 is presented in the table below.
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Property Value Reference
Excitation Maximum (Aex) ~700 nm [4]
Emission Maximum (Aem) ~716 nm [4]
Molar Extinction Coefficient (g) 120,000 M—tcm™1 [1]
Fluorescence Quantum Yield

~0.25 [1]
(P)
Fluorescence Lifetime (1) ~1.6 ns [1]

Key Experiments and Methodologies

ATTO 700 has been successfully employed in advanced live-cell imaging experiments,
particularly for studying the localization and trafficking of cell surface proteins like G-protein
coupled receptors (GPCRSs).[1] A primary application involves the use of ATTO 700 derivatives,
such as BG-ATTO 700 and CA-ATTO 700, to specifically label SNAP-tagged and Halo-tagged
fusion proteins, respectively, on the surface of living cells.[1][5]

Experimental Workflow: Labeling and Imaging of
SNAP/Halo-Tagged Surface Proteins

The general workflow for labeling and imaging live cells expressing SNAP-tag or Halo-tag
fusion proteins with ATTO 700 is depicted below. This process involves cell preparation,
labeling with the ATTO 700 substrate, washing, and subsequent imaging.
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4 Cell Preparation )
Seed cells expressing SNAP/Halo-tagged
protein of interest onto imaging dish
Transfect cells with plasmid
encoding the fusion protein (if not a stable cell line)
\- J

P4-48h post-transfection
™

-

Labeling
y

Prepare BG-ATTO 700 or CA-ATTO 700
labeling solution in imaging medium

:

Incubate cells with labeling solution
(e.g., 1-5 pM for 30-60 min at 37°C)

J
4 Washing )
A4
Wash cells multiple times with
pre-warmed imaging medium to remove
unbound dye
\- J

Imazing

Acquire images using a suitable
microscopy technique (e.g., confocal, STED)

© 2026 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557223?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

4 Baseline Imaging

Label surface GPCRs with
ATTO 700

l

Acquire baseline images of
GPCR distribution on the

plasma membrane
\- J

t=0

Ligand Stimulation

Add specific ligand to
stimulate the GPCR

Time-Lapge Imaging

Acquire time-lapse images to
track the movement of
ATTO 700-labeled GPCRs
\- J

Data Analysis

Quantify the decrease in surface
fluorescence and the appearance

of intracellular vesicles
. /
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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